Cas no 1036508-05-0 (N-(5-Bromo-2-pyridinyl)-N-(2-furylmethyl)amine)

N-(5-Bromo-2-pyridinyl)-N-(2-furylmethyl)amine is a heterocyclic amine compound featuring both pyridine and furan moieties, linked via a methylamine bridge. The presence of a bromine substituent at the 5-position of the pyridine ring enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The furylmethyl group contributes to its versatility in constructing complex molecular architectures. This compound is well-suited for pharmaceutical and agrochemical research, where its structural motifs are often employed in the development of bioactive molecules. Its stability and defined reactivity profile ensure consistent performance in synthetic applications.

N-(5-Bromo-2-pyridinyl)-N-(2-furylmethyl)amine structure

1036508-05-0 structure

Product name:N-(5-Bromo-2-pyridinyl)-N-(2-furylmethyl)amine

CAS No:1036508-05-0

MF:C₁₀H₉BrN₂O

MW:253.095261335373

CID:4677664

N-(5-Bromo-2-pyridinyl)-N-(2-furylmethyl)amine Chemical and Physical Properties

Names and Identifiers

- N-(5-BROMO-2-PYRIDINYL)-N-(2-FURYLMETHYL)AMINE
- 5-bromo-N-(furan-2-ylmethyl)pyridin-2-amine
- N-(5-Bromo-2-pyridinyl)-N-(2-furylmethyl)amine
- Inchi： 1S/C10H9BrN2O/c11-8-3-4-10(12-6-8)13-7-9-2-1-5-14-9/h1-6H,7H2,(H,12,13)
- InChI Key： WBMQFQWLPAKPRQ-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C=C1)NCC1=CC=CO1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 180
Topological Polar Surface Area: 38.1

N-(5-Bromo-2-pyridinyl)-N-(2-furylmethyl)amine Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	N045510-125mg	N-(5-Bromo-2-pyridinyl)-N-(2-furylmethyl)amine	1036508-05-0	125mg	$ 230.00	2022-06-03
Matrix Scientific	053183-2.500g	N-(5-Bromo-2-pyridinyl)-N-(2-furylmethyl)amine	1036508-05-0	2.500g	$720.00	2021-06-27
TRC	N045510-250mg	N-(5-Bromo-2-pyridinyl)-N-(2-furylmethyl)amine	1036508-05-0	250mg	$ 375.00	2022-06-03
Matrix Scientific	053183-500mg	N-(5-Bromo-2-pyridinyl)-N-(2-furylmethyl)amine	1036508-05-0	500mg	$237.00	2021-06-27

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Additional information on N-(5-Bromo-2-pyridinyl)-N-(2-furylmethyl)amine

Introduction to N-(5-Bromo-2-pyridinyl)-N-(2-furylmethyl)amine (CAS No. 1036508-05-0)

N-(5-Bromo-2-pyridinyl)-N-(2-furylmethyl)amine, a compound with the chemical formula C₉H₁₀BNO₂, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1036508-05-0, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of both 5-bromo-2-pyridinyl and 2-furylmethyl groups makes it a versatile scaffold for developing novel therapeutic agents.

The 5-bromo-2-pyridinyl moiety is particularly noteworthy as it introduces a bromine atom, which can serve as a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This feature is highly valuable in the synthesis of more complex molecules, enabling the construction of intricate pharmacophores. Additionally, the 2-furylmethyl group adds another layer of reactivity, allowing for modifications that can fine-tune the biological activity of the compound.

In recent years, there has been a growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Pyridines are known to be key structural elements in many drugs, including antiviral, antibacterial, and anticancer agents. The combination of the 5-bromo-2-pyridinyl and 2-furylmethyl groups in N-(5-Bromo-2-pyridinyl)-N-(2-furylmethyl)amine positions it as a promising candidate for further exploration in drug development.

The pharmacological potential of this compound has been explored in several studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors. Preliminary findings suggest that N-(5-Bromo-2-pyridinyl)-N-(2-furylmethyl)amine exhibits inhibitory activity against certain enzymes, making it a potential lead compound for the development of new therapeutic agents. For instance, studies have shown that derivatives of this compound may have applications in treating inflammatory diseases by modulating enzyme activity associated with inflammation pathways.

5-bromo-2-pyridinyl and 2-furylmethyl groups, make it a versatile scaffold for developing novel therapeutic agents. Further research is needed to fully explore its pharmacological properties and assess its potential applications in treating various diseases.